Cas no 475213-28-6 (2-(isoquinolin-4-yl)ethan-1-ol)

2-(isoquinolin-4-yl)ethan-1-ol structure
475213-28-6 structure
Product Name:2-(isoquinolin-4-yl)ethan-1-ol
CAS No:475213-28-6
MF:C11H11NO
MW:173.211142778397
CID:931093
PubChem ID:22504010
Update Time:2025-04-19

2-(isoquinolin-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-isoquinolin-4-yl-ethanol
    • 2-(isoquinolin-4-yl)ethan-1-ol
    • AKOS013255977
    • SORMQWCSLXYJMR-UHFFFAOYSA-N
    • 475213-28-6
    • SCHEMBL6175646
    • 4-Isoquinolineethanol
    • 2-(Isoquinolin-4-yl)ethanol
    • EN300-1634831
    • DB-412790
    • Inchi: 1S/C11H11NO/c13-6-5-10-8-12-7-9-3-1-2-4-11(9)10/h1-4,7-8,13H,5-6H2
    • InChI Key: SORMQWCSLXYJMR-UHFFFAOYSA-N
    • SMILES: OCCC1C=NC=C2C=CC=CC=12

Computed Properties

  • Exact Mass: 173.08400
  • Monoisotopic Mass: 173.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 33.1Ų

Experimental Properties

  • PSA: 33.12000
  • LogP: 1.76960

2-(isoquinolin-4-yl)ethan-1-ol Pricemore >>

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